(3aR,4S,9bS)-9-Chloro-6-methoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid
(3aR,4S,9bS)-9-Chloro-6-methoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
956189-13-2
VCID:
VC0113352
InChI:
InChI=1S/C14H14ClNO3/c1-19-10-6-5-9(15)11-7-3-2-4-8(7)12(14(17)18)16-13(10)11/h2-3,5-8,12,16H,4H2,1H3,(H,17,18)/t7-,8+,12-/m0/s1
SMILES:
COC1=C2C(=C(C=C1)Cl)C3C=CCC3C(N2)C(=O)O
Molecular Formula:
C14H14ClNO3
Molecular Weight:
279.72 g/mol
(3aR,4S,9bS)-9-Chloro-6-methoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid
CAS No.: 956189-13-2
Reference Standards
VCID: VC0113352
Molecular Formula: C14H14ClNO3
Molecular Weight: 279.72 g/mol
![(3aR,4S,9bS)-9-Chloro-6-methoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid - 956189-13-2](/images/no_structure.jpg)
| CAS No. | 956189-13-2 |
|---|---|
| Product Name | (3aR,4S,9bS)-9-Chloro-6-methoxy-3a,4,5,9b-tetrahydro-3h-cyclopenta[c]quinoline-4-carboxylic Acid |
| Molecular Formula | C14H14ClNO3 |
| Molecular Weight | 279.72 g/mol |
| IUPAC Name | (3aR,4S,9bS)-9-chloro-6-methoxy-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid |
| Standard InChI | InChI=1S/C14H14ClNO3/c1-19-10-6-5-9(15)11-7-3-2-4-8(7)12(14(17)18)16-13(10)11/h2-3,5-8,12,16H,4H2,1H3,(H,17,18)/t7-,8+,12-/m0/s1 |
| Standard InChIKey | GFAATJGDWAOIDJ-SXMVTHIZSA-N |
| Isomeric SMILES | COC1=C2C(=C(C=C1)Cl)[C@H]3C=CC[C@H]3[C@H](N2)C(=O)O |
| SMILES | COC1=C2C(=C(C=C1)Cl)C3C=CCC3C(N2)C(=O)O |
| Canonical SMILES | COC1=C2C(=C(C=C1)Cl)C3C=CCC3C(N2)C(=O)O |
| PubChem Compound | 11883950 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume